1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]indol-2-one
• InChI: InChI=1S/C21H23NO3/c1-5-22-17-9-7-6-8-16(17)21(25,20(22)24)12-18(23)19-14(3)10-13(2)11-15(19)4/h6-11,25H,5,12H2,1-4H3
• InChI Key: WXXQYGWZASAPGB-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=C(C=C(C=C3C)C)C)O

Description

1-Ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the class of protein kinase inhibitors. It was first synthesized in the 1990s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 exerts its inhibitory effects on protein kinases by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrate, thereby disrupting the downstream signaling pathways that are regulated by these kinases.
Biochemical and Physiological Effects:
1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have several biochemical and physiological effects in various cell types. For example, it has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to modulate the activity of ion channels and neurotransmitter receptors in neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 in lab experiments is its broad specificity towards multiple protein kinases. This allows researchers to study the role of these kinases in various cellular processes using a single tool compound. However, one limitation of using 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 is that it may not be specific enough for certain applications, as it can also inhibit other enzymes that are not protein kinases.

Future Directions

There are several potential future directions for the use of 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 in scientific research. One area of interest is the study of its effects on the immune system, as it has been shown to modulate the activity of immune cells such as T cells and macrophages. Another area of interest is the development of more specific protein kinase inhibitors that can selectively target individual kinases, thereby reducing the potential off-target effects of 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220.

Synthesis Methods

The synthesis of 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 involves several steps, starting with the reaction of 2,4,6-trimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-amino-1-propanol to form the amide intermediate, which is subsequently cyclized to form the final product.

Scientific Research Applications

1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has been widely used in scientific research as a tool compound to study the role of protein kinases in various cellular processes. It has been shown to inhibit several protein kinases, including protein kinase C (PKC), protein kinase A (PKA), and mitogen-activated protein kinase (MAPK), among others.